Cas no 774183-57-2 (6-Acetyl-7-methyl-pyrazolo1,5-apyrimidine-2-carboxylic Acid)

• Product Name: 6-Acetyl-7-methyl-pyrazolo1,5-apyrimidine-2-carboxylic Acid
• CAS No: 774183-57-2
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• MDL: MFCD03165018
• CID: 3081386
• PubChem ID: 2982808
• Update Time: 2025-06-07

6-Acetyl-7-methyl-pyrazolo1,5-apyrimidine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-Acetyl-7-methyl-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• 6-acetyl-7-methylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• AKOS003296693
• 6-Acetyl-7-methyl-pyrazolo[1
• 6-acetyl-7-methylpyrazolo[1,5-a]pyrimidine-2-carboxylicacid
• CS-0360942
• HMS3468N20
• 774183-57-2
• 6-Acetyl-7-methyl-pyrazolo1,5-apyrimidine-2-carboxylic Acid

• MDL： MFCD03165018
• Inchi： 1S/C10H9N3O3/c1-5-7(6(2)14)4-11-9-3-8(10(15)16)12-13(5)9/h3-4H,1-2H3,(H,15,16)
• InChI Key： AVCUBXPOFYAMTN-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=NC2=CC(C(=O)O)=NN2C=1C

Computed Properties

• Exact Mass: 219.06439116g/mol
• Monoisotopic Mass: 219.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3

6-Acetyl-7-methyl-pyrazolo1,5-apyrimidine-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 6-Acetyl-7-methyl-pyrazolo1,5-apyrimidine-2-carboxylic Acid

Introduction to 6-Acetyl-7-methyl-pyrazolo[1,5-a]pyrimidine-2-carboxylic Acid (CAS No. 774183-57-2)

6-Acetyl-7-methyl-pyrazolo[1,5-a]pyrimidine-2-carboxylic Acid (CAS No. 774183-57-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct pyrazolopyrimidine scaffold, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 6-Acetyl-7-methyl-pyrazolo[1,5-a]pyrimidine-2-carboxylic Acid is composed of a pyrazolopyrimidine core with specific functional groups that contribute to its pharmacological properties. The presence of the acetyl and methyl groups at the 6 and 7 positions, respectively, along with the carboxylic acid moiety at the 2 position, imparts unique chemical and biological characteristics to this molecule.

Recent studies have highlighted the potential of 6-Acetyl-7-methyl-pyrazolo[1,5-a]pyrimidine-2-carboxylic Acid in various therapeutic areas. One of the most notable applications is in the treatment of inflammatory diseases. Research has shown that this compound possesses anti-inflammatory properties, which can be attributed to its ability to modulate key signaling pathways involved in inflammation. For instance, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and associated tissue damage.

In addition to its anti-inflammatory effects, 6-Acetyl-7-methyl-pyrazolo[1,5-a]pyrimidine-2-carboxylic Acid has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific molecular pathways. For example, it has been found to activate the p53 tumor suppressor protein and downregulate the expression of anti-apoptotic proteins such as Bcl-2. These findings suggest that 6-Acetyl-7-methyl-pyrazolo[1,5-a]pyrimidine-2-carboxylic Acid could be a valuable lead compound for developing novel anticancer agents.

The pharmacokinetic properties of 6-Acetyl-7-methyl-pyrazolo[1,5-a]pyrimidine-2-carboxylic Acid have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a therapeutic agent. Its oral bioavailability is relatively high, and it demonstrates good stability in both acidic and basic environments. These characteristics are crucial for ensuring effective delivery and sustained action within the body.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-Acetyl-7-methyl-pyrazolo[1,5-a]pyrimidine-2-carboxylic Acid in various disease conditions. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and does not exhibit significant adverse effects. These findings are encouraging and pave the way for more advanced clinical studies.

In conclusion, 6-Acetyl-7-methyl-pyrazolo[1,5-a]pyrimidine-2-carboxylic Acid (CAS No. 774183-57-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.